N,N',N''-Trimethylguanidine
Overview
Description
“N,N’,N’'-Trimethylguanidine” is a chemical compound with the formula C4H11N3. It has a molecular weight of 101.1502 . The IUPAC Standard InChI is InChI=1S/C4H11N3/c1-6-4(5)7(2)3/h1-3H3, (H2,5,6) .
Synthesis Analysis
“N,N’,N’'-Trimethylguanidine” has been used as a ligand in the supplemental activator and reducing agent atom transfer radical polymerization (SARA ATRP) of methyl methacrylate (MMA) in the presence of Cu0 wire and CuBr2 . The substitution of guanidine with appropriate substituents results in new organic superbases with gas phase proton affinities between 286 and 293 kcal mol−1 .
Molecular Structure Analysis
The molecular structure of “N,N’,N’'-Trimethylguanidine” can be viewed as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChIKey is NQOFYFRKWDXGJP-UHFFFAOYSA-N .
Chemical Reactions Analysis
“N,N’,N’'-Trimethylguanidine” has been used as a ligand in the supplemental activator and reducing agent atom transfer radical polymerization (SARA ATRP) of methyl methacrylate (MMA) in the presence of Cu0 wire and CuBr2 . The substitution of guanidine with appropriate substituents results in new organic superbases with gas phase proton affinities between 286 and 293 kcal mol−1 .
Physical and Chemical Properties Analysis
“N,N’,N’'-Trimethylguanidine” is a chemical compound with the formula C4H11N3. It has a molecular weight of 101.1502 .
Scientific Research Applications
Conformational Chirality and Chemical Properties
- N,N',N''-Trimethylguanidine and similar compounds exhibit conformational chirality. Studies have described the spontaneous resolution of these compounds and explored their conformational properties through experiments like variable temperature NMR (Cunningham, Coles, & Hursthouse, 2000).
Chemical Synthesis and Catalysis
- This compound is used as a catalyst in chemical synthesis. For instance, it has been used in the catalytic cyanosilylation of ketones, demonstrating its effectiveness in facilitating chemical reactions (Wang, Huang, Jiang, Liu, & Feng, 2006).
Mutagenesis and Genetic Studies
- Certain derivatives of this compound, such as N-methyl-N-nitro-N-nitrosoguanidine, have been widely utilized as potent mutagens in genetic research. This application is significant in the study of chromosome replication and mapping (Guerola, Ingraham, & Cerdá-Olmedo, 1971).
Environmental Remediation
- This compound-related compounds have been investigated for environmental applications, such as the aerobic mineralization of nitroguanidine by certain bacterial strains. This research highlights the potential for microbial remediation of contaminated soil environments (Perreault et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
1,2,3-trimethylguanidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N3/c1-5-4(6-2)7-3/h1-3H3,(H2,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKFPXMVATQCVKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=NC)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10977012 | |
Record name | N,N',N''-Trimethylguanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10977012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6145-43-3 | |
Record name | N,N′,N′′-Trimethylguanidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6145-43-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N',N''-Trimethylguanidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006145433 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N',N''-Trimethylguanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10977012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N',N''-trimethylguanidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.590 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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